Cas no 16217-40-6 (2-Methyl-3-[(propan-2-yl)amino]propanoic acid)
16217-40-6 structure
Product Name:2-Methyl-3-[(propan-2-yl)amino]propanoic acid
CAS No:16217-40-6
MF:C7H15NO2
MW:145.199502229691
CID:2780559
PubChem ID:14073325
Update Time:2025-04-21
2-Methyl-3-[(propan-2-yl)amino]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-[(propan-2-yl)amino]propanoic acid
- SCHEMBL9748639
- AKOS009568515
- DTXSID80555487
- 16217-40-6
-
- Inchi: 1S/C7H15NO2/c1-5(2)8-4-6(3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
- InChI Key: KOYPKRVUKVZWDX-UHFFFAOYSA-N
- SMILES: OC(C(C)CNC(C)C)=O
Computed Properties
- Exact Mass: 145.110278721Da
- Monoisotopic Mass: 145.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 49.3Ų
2-Methyl-3-[(propan-2-yl)amino]propanoic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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